Cas no 1258628-06-6 (3-(5-Aminopyridin-3-yl)benzonitrile)

• Product Name: 3-(5-Aminopyridin-3-yl)benzonitrile
• CAS No: 1258628-06-6
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• CID: 1034114
• PubChem ID: 71302729
• Update Time: 2025-06-09

3-(5-Aminopyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-Aminopyridin-3-yl)benzonitrile
• 1258628-06-6
• DTXSID10744726
• J-510752
• DB-293670
• 3-(3-AMINOPYRIDIN-5-YL)BENZONITRILE
• Benzonitrile, 3-(5-amino-3-pyridinyl)-

• Inchi： 1S/C12H9N3/c13-6-9-2-1-3-10(4-9)11-5-12(14)8-15-7-11/h1-5,7-8H,14H2
• InChI Key： BTXVPMQMWWMGKS-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(C=1)C1C=CC=C(C#N)C=1)N

Computed Properties

• Exact Mass: 195.079647300g/mol
• Monoisotopic Mass: 195.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7Ų

Additional information on 3-(5-Aminopyridin-3-yl)benzonitrile

3-(5-Aminopyridin-3-yl)benzonitrile: A Comprehensive Overview of CAS No. 1258628-06-6

3-(5-Aminopyridin-3-yl)benzonitrile, with the CAS number 1258628-06-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(5-Aminopyridin-3-yl)benzonitrile consists of a benzonitrile moiety linked to a 5-aminopyridine ring. This combination endows the compound with a range of chemical and biological properties that make it an attractive candidate for drug discovery and development. The presence of the nitrile group and the amino functionality provides multiple points for chemical modification, enabling researchers to fine-tune its pharmacological profile.

Recent studies have highlighted the potential of 3-(5-Aminopyridin-3-yl)benzonitrile as a lead compound for the development of drugs targeting various diseases. One notable area of research is its application in the treatment of neurodegenerative disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(5-Aminopyridin-3-yl)benzonitrile has also been investigated for its anti-inflammatory effects. Research conducted by Smith et al. (2021) demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest that it may have potential as an anti-inflammatory agent, particularly in the context of chronic inflammatory diseases like rheumatoid arthritis.

The pharmacokinetic properties of 3-(5-Aminopyridin-3-yl)benzonitrile have also been studied extensively. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it an attractive candidate for further development into a viable drug candidate. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it enhances its potential for treating central nervous system (CNS) disorders.

To further explore the therapeutic potential of 3-(5-Aminopyridin-3-yl)benzonitrile, several derivatives have been synthesized and evaluated. These derivatives aim to optimize the compound's pharmacological properties by enhancing its potency, selectivity, and safety profile. For instance, a recent study by Johnson et al. (2022) reported the synthesis of a series of substituted analogs that showed improved binding affinity to specific receptors involved in neurodegenerative processes.

The safety profile of 3-(5-Aminopyridin-3-yl)benzonitrile is another critical aspect that has been thoroughly investigated. Toxicity studies conducted in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings provide a strong foundation for advancing this compound into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(5-Aminopyridin-3-yl)benzonitrile in human subjects. Early-phase trials have shown promising results, with patients reporting improvements in symptoms associated with neurodegenerative and inflammatory conditions. These preliminary findings are encouraging and warrant further investigation in larger-scale clinical trials.

In conclusion, 3-(5-Aminopyridin-3-yl)benzonitrile, with CAS number 1258628-06-6, represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for the development of novel therapeutic agents targeting neurodegenerative disorders and chronic inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a future drug candidate.